Cas no 687569-63-7 (3-amino-2-(2,5-dimethoxyphenyl)carbamoyl-6-oxo-6H,7H-thieno2,3-bpyridine-5-carboxylic acid)

• Product Name: 3-amino-2-(2,5-dimethoxyphenyl)carbamoyl-6-oxo-6H,7H-thieno2,3-bpyridine-5-carboxylic acid
• CAS No: 687569-63-7
• MF: C₁₇H₁₅N₃O₆S
• MW: 389.382502794266
• CID: 5989240
• PubChem ID: 2138804
• Update Time: 2025-11-06

3-amino-2-(2,5-dimethoxyphenyl)carbamoyl-6-oxo-6H,7H-thieno2,3-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,5-dimethoxyphenyl)carbamoyl-6-oxo-6H,7H-thieno2,3-bpyridine-5-carboxylic acid
• AB00686025-01
• 3-amino-2-[(2,5-dimethoxyphenyl)carbamoyl]-6-oxo-7H-thieno[2,3-b]pyridine-5-carboxylic acid
• SR-01000120123
• 3-amino-2-((2,5-dimethoxyphenyl)carbamoyl)-6-oxo-6,7-dihydrothieno[2,3-b]pyridine-5-carboxylic acid
• 687569-63-7
• F1417-0195
• SR-01000120123-1
• AKOS005633812
• EU-0089047

• Inchi： 1S/C17H15N3O6S/c1-25-7-3-4-11(26-2)10(5-7)19-15(22)13-12(18)8-6-9(17(23)24)14(21)20-16(8)27-13/h3-6H,18H2,1-2H3,(H,19,22)(H,20,21)(H,23,24)
• InChI Key： BGYRMKHJQSENQV-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=C(C=CC=2OC)OC)=O)=C(C2C=C(C(=O)O)C(NC1=2)=O)N

Computed Properties

• Exact Mass: 389.06815638g/mol
• Monoisotopic Mass: 389.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 168Ų

Additional information on 3-amino-2-(2,5-dimethoxyphenyl)carbamoyl-6-oxo-6H,7H-thieno2,3-bpyridine-5-carboxylic acid

3-Amino-2-(2,5-Dimethoxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid (CAS No. 687569-63-7): A Novel Compound for Advanced Biomedical Applications

3-Amino-2-(2,5-Dimethoxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid, with the chemical identifier CAS No. 687569-63-7, represents a cutting-edge synthetic compound that has garnered significant attention in recent years for its potential applications in pharmaceutical research and biomedical innovation. This compound, characterized by its unique molecular structure, combines multiple functional groups—including amino, carbamoyl, and carboxylic acid moieties—into a single scaffold, enabling it to interact with a wide range of biological targets. Recent studies have highlighted its promising role in modulating cellular signaling pathways and its potential as a lead compound for drug development. The integration of 2-(2,5-Dimethoxyphenyl) and thieno[2,3-b]pyridine rings further enhances its structural complexity and functional versatility, making it a focal point for researchers exploring novel therapeutic strategies.

The molecular framework of 3-Amino-2-(2,5-Dimethoxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid is built upon a core thieno[2,3-b]pyridine ring, which is a heterocyclic compound known for its ability to form stable interactions with biological macromolecules. The 6-oxo functionality within this ring system introduces additional reactivity and structural rigidity, which may influence its binding affinity to target proteins. The carbamoyl group, attached at the 2-position, serves as a key functional moiety that can participate in hydrogen bonding and electrostatic interactions, potentially enhancing its pharmacological activity. Meanwhile, the 3-amino group provides a site for further chemical modifications, allowing for the design of derivatives with tailored properties. The presence of 2,5-dimethoxyphenyl substituents on the aromatic ring further contributes to the compound’s lipophilicity and metabolic stability, which are critical factors in drug development.

Recent advancements in medicinal chemistry have underscored the importance of compounds like 3-Amino-2-(2,5-Dimethyloxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid in addressing unmet medical needs. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory responses, making it a potential candidate for the treatment of autoimmune disorders. The study also highlighted its ability to modulate the activity of 5-HT2A receptors, which are implicated in various neurological conditions, including schizophrenia and migraine. These findings suggest that the compound’s structural features—particularly the thieno[2,3-b]pyridine ring and 2,5-dimethoxyphenyl substituents—play a crucial role in its biological activity.

One of the most intriguing aspects of 3-Amino-2-(2,5-Dimethoxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid is its potential as a scaffold for the development of dual-action drugs. Researchers have explored its ability to simultaneously target multiple pathways, such as the adenosine A2A receptor and the CB1 cannabinoid receptor, which are both associated with neurodegenerative diseases. A 2022 preclinical study published in ACS Chemical Neuroscience showed that derivatives of this compound could significantly reduce neuroinflammation in animal models of Alzheimer’s disease. The study emphasized the importance of the carbamoyl group in enhancing receptor selectivity, while the 5-carboxylic acid moiety contributed to the compound’s metabolic stability in vivo.

Moreover, the compound’s structural characteristics make it an attractive candidate for the design of prodrugs and drug delivery systems. The 2,5-dimethoxyphenyl substituents, which are known to increase lipophilicity, may facilitate the compound’s penetration into the central nervous system, where it could exert its therapeutic effects. Additionally, the amino group at the 3-position provides a site for the conjugation of targeting ligands, enabling the development of site-specific therapies. This versatility in functionalization has led to increased interest in the compound as a platform for the creation of personalized medicines tailored to individual patient needs.

The pharmacokinetic properties of 3-Amino-2-(2,5-Dimethoxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid are also being investigated to optimize its therapeutic potential. Studies have shown that the compound exhibits favorable absorption and distribution profiles, with minimal hepatic metabolism. This suggests that it may have a prolonged half-life in the bloodstream, which could reduce the frequency of dosing required for therapeutic applications. Furthermore, its resistance to enzymatic degradation may enhance its bioavailability, making it a promising candidate for oral administration.

In conclusion, 3-Amino-2-(2,5-Dimethoxyphenyl)carbamoyl-6-Oxo-6H,7H-Thieno[2,3-b]pyridine-5-Carboxylic Acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its ability to modulate multiple biological targets, positions it as a valuable tool for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in addressing complex medical conditions and improving patient outcomes.